Cas no 2881-21-2 (Androstan-3-one,17-hydroxy-1,17-dimethyl-, (1a,5a,17b)-)

• Product Name: Androstan-3-one,17-hydroxy-1,17-dimethyl-, (1a,5a,17b)-
• CAS No: 2881-21-2
• MF: C₂₁H₃₄O₂
• MW: 318.493466854095
• CID: 275459
• PubChem ID: 102347
• Update Time: 2025-04-19

Androstan-3-one,17-hydroxy-1,17-dimethyl-, (1a,5a,17b)- Chemical and Physical Properties

Names and Identifiers

• Androstan-3-one,17-hydroxy-1,17-dimethyl-, (1a,5a,17b)-
• 5.alpha.-Androstan-3-one, 17.beta.-hydroxy-1.alpha.,17-dimethyl-
• Androstan-3-one, 17-hydroxy-1,17-dimethyl-, (1.alpha.,5.alpha.,17.beta.)-
• Dimethylandrostanolone
• 9608F395XG
• DTXSID90951451
• (1S,5S,8R,9S,10S,13S,14S,17S)-17-HYDROXY-1,10,13,17-TETRAMETHYL-2,4,5,6,7,8,9,11,12,14,15,16-DODECAHYDRO-1H-CYCLOPENTA(A)PHENANTHREN-3-ONE
• 2881-21-2
• 5-Androstan-17-ol-3-one, 1alpha,17alpha-dimethyl-
• 17-Hydroxy-1,17-dimethylandrostan-3-one
• 1alpha,17alpha-Dimethyl-5-androstan-17-ol-3-one
• Demalon
• 5-ANDROSTAN-17-OL-3-ONE, 1.ALPHA.,17.ALPHA.-DIMETHYL-
• (1.ALPHA.,5.ALPHA.,17.BETA.)-17-HYDROXY-1,17-DIMETHYLANDROSTAN-3-ONE
• 17.BETA.-HYDROXY-1.ALPHA.,17-DIMETHYL-5.ALPHA.-ANDROSTAN-3-ONE
• Dimethandrostanolone
• J7.926J
• (1S,5S,8R,9S,10S,13S,14S,17S)-17-hydroxy-1,10,13,17-tetramethyl-2,4,5,6,7,8,9,11,12,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-3-one
• SCHEMBL9542327
• 1.ALPHA.,17.ALPHA.-DIMETHYL-5-ANDROSTAN-17-OL-3-ONE
• Q27271834
• UNII-9608F395XG
• 17BETA-HYDROXY-1ALPHA,17-DIMETHYL-5ALPHA-ANDROSTAN-3-ONE
• 1 alpha,17 alpha-dimethyl-5-androstan-17-ol-3-one
• (1alpha,5alpha,17beta)-17-hydroxy-1,17-dimethylandrostan-3-one

• Inchi： 1S/C21H34O2/c1-13-11-15(22)12-14-5-6-16-17-8-10-20(3,23)19(17,2)9-7-18(16)21(13,14)4/h13-14,16-18,23H,5-12H2,1-4H3/t13-,14-,16-,17-,18-,19-,20-,21-/m0/s1
• InChI Key： XGTSZQUZTZMJGX-DQVGDZKQSA-N
• SMILES： O[C@@]1(C)CC[C@@H]2[C@]1(C)CC[C@@H]1[C@@]3(C)[C@@H](C)CC(C[C@@H]3CC[C@H]12)=O

Computed Properties

• Exact Mass: 318.25602
• Monoisotopic Mass: 318.256
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.04
• Boiling Point: 423.8°C at 760 mmHg
• Flash Point: 180.8°C
• Refractive Index: 1.518
• PSA: 37.3